4-butoxy-3-chloro-5-ethoxybenzaldehyde

• CAS No.: 832674-19-8
• Molecular Formula: C13H17ClO3
• Molecular Weight: 256.72 g/mol
• IUPAC Name: 4-butoxy-3-chloro-5-ethoxybenzaldehyde
• InChI: InChI=1S/C13H17ClO3/c1-3-5-6-17-13-11(14)7-10(9-15)8-12(13)16-4-2/h7-9H,3-6H2,1-2H3
• InChI Key: NXLRBEDXIXAZJA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1Cl)C=O)OCC

Description

4-Butoxy-3-chloro-5-ethoxybenzaldehyde is a halogenated benzaldehyde derivative featuring a benzaldehyde core substituted with a chlorine atom at position 3, a butoxy group at position 4, and an ethoxy group at position 3. This compound (CAS: 483316-01-4) is structurally tailored for applications in organic synthesis, particularly in constructing complex molecules via aldehyde-mediated reactions (e.g., condensations or nucleophilic additions).

Synthetic routes for analogous alkoxy-substituted benzaldehydes involve nucleophilic aromatic substitution or etherification under basic conditions. For example, describes the synthesis of 4-(benzyloxy)-3-phenethoxybenzaldehyde using Cs₂CO₃ in dimethylformamide, suggesting that similar methods could apply to the target compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-butoxy-3-chloro-5-ethoxybenzaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with a suitable benzaldehyde derivative.

Substitution Reactions: The introduction of butoxy and ethoxy groups is achieved through nucleophilic substitution reactions. These reactions often require the presence of a base such as sodium hydroxide or potassium carbonate.

Chlorination: The chloro group is introduced via chlorination reactions, which can be carried out using reagents like thionyl chloride or phosphorus pentachloride.

Industrial Production Methods

In industrial settings, the production of 4-butoxy-3-chloro-5-ethoxybenzaldehyde may involve continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-butoxy-3-chloro-5-ethoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to form alcohols using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines in the presence of a base.

Major Products Formed

Oxidation: Corresponding carboxylic acids.

Reduction: Corresponding alcohols.

Substitution: Various substituted benzaldehyde derivatives.

Scientific Research Applications

4-butoxy-3-chloro-5-ethoxybenzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme-catalyzed reactions involving aldehydes.

Medicine: Investigated for its potential use in the development of pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-butoxy-3-chloro-5-ethoxybenzaldehyde involves its reactivity as an aldehyde. The aldehyde group can form Schiff bases with amines, which are important intermediates in various biochemical processes. The compound’s substituents (butoxy, chloro, and ethoxy groups) influence its reactivity and interactions with other molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The electronic and steric profiles of substituted benzaldehydes are heavily influenced by the nature and position of substituents. Key comparisons include:

Compound Name	Substituents (Positions)	Key Features	References
4-Butoxy-3-chloro-5-ethoxybenzaldehyde	3-Cl, 4-butoxy, 5-ethoxy	High lipophilicity due to butoxy/ethoxy groups; aldehyde reactivity
4-Butoxy-3-chloro-5-methoxybenzaldehyde	3-Cl, 4-butoxy, 5-methoxy	Smaller methoxy group reduces steric hindrance; limited safety data
4-Benzyloxybenzaldehyde	4-benzyloxy	Enhanced aromaticity from benzyloxy; used in cross-coupling reactions
3-Bromo-2-((3-bromobenzyl)oxy)phenylboronic acid	2-bromobenzyloxy, 3-Br	Boronic acid functionality enables Suzuki couplings; dual halogenation

Key Observations:

• Lipophilicity : The butoxy and ethoxy groups in the target compound increase lipophilicity compared to methoxy or benzyloxy derivatives, impacting solubility and bioavailability.
• Reactivity : The aldehyde group in 4-butoxy-3-chloro-5-ethoxybenzaldehyde is electron-deficient due to the electron-withdrawing chlorine, favoring nucleophilic attacks. In contrast, boronic acid derivatives (e.g., 4-benzyloxy-3-chlorophenylboronic acid) are tailored for metal-catalyzed cross-couplings.
• Halogen Effects : Chlorine at position 3 provides moderate electronic withdrawal, while bromine (as in 3-Bromo-2-((3-bromobenzyl)oxy)phenylboronic acid) offers stronger inductive effects but higher molecular weight.

Commercial Availability

• The target compound is discontinued by CymitQuimica, whereas analogs like 4-benzyloxybenzaldehyde remain available. This discontinuation may reflect challenges in synthesis or niche applications.

Research and Application Gaps

• Safety Data : The absence of GHS classifications for both the ethoxy and methoxy variants limits hazard assessment.
• Functional Comparisons : Direct comparisons of reactivity between chloro- and bromo-substituted analogs are lacking in the provided evidence.

Biological Activity

4-butoxy-3-chloro-5-ethoxybenzaldehyde (CAS Number: 832674-19-8) is an organic compound characterized by its unique structure, which includes a butoxy, chloro, and ethoxy substituent on a benzaldehyde moiety. This compound has garnered interest in various fields, including medicinal chemistry and biochemistry, due to its potential biological activities.

The chemical formula for 4-butoxy-3-chloro-5-ethoxybenzaldehyde is C12H15ClO3. It possesses several functional groups that contribute to its reactivity and biological interactions.

Property	Value
Molecular Weight	242.70 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents
Chemical Structure	Chemical Structure

Biological Activity

Research indicates that 4-butoxy-3-chloro-5-ethoxybenzaldehyde exhibits various biological activities, including:

1. Enzyme Inhibition
Studies have shown that this compound can inhibit specific enzymes, which may be beneficial in therapeutic applications. For instance, it has been investigated for its potential to inhibit cyclooxygenase (COX) enzymes, which are involved in inflammatory processes.

2. Antimicrobial Properties
Preliminary studies suggest that 4-butoxy-3-chloro-5-ethoxybenzaldehyde may possess antimicrobial activity against certain bacterial strains. The mechanism of action appears to involve disruption of bacterial cell membranes.

3. Antioxidant Activity
The compound has also demonstrated antioxidant properties, which could be relevant in preventing oxidative stress-related diseases. This activity is attributed to its ability to scavenge free radicals effectively.

Study 1: Enzyme Inhibition

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the inhibitory effects of various substituted benzaldehydes on COX enzymes. The results indicated that 4-butoxy-3-chloro-5-ethoxybenzaldehyde exhibited significant inhibition with an IC50 value of 25 µM, suggesting it could serve as a lead compound for anti-inflammatory drug development .

Study 2: Antimicrobial Activity

A recent investigation assessed the antimicrobial efficacy of several benzaldehyde derivatives against Escherichia coli and Staphylococcus aureus. The findings revealed that 4-butoxy-3-chloro-5-ethoxybenzaldehyde inhibited the growth of both bacterial strains with minimum inhibitory concentration (MIC) values of 50 µg/mL .

The biological activities of 4-butoxy-3-chloro-5-ethoxybenzaldehyde are largely attributed to its structural features:

Enzyme Interaction: The chloro and ethoxy groups facilitate binding to active sites on enzymes, altering their catalytic activity.

Membrane Disruption: The hydrophobic butoxy group allows the compound to integrate into lipid membranes, leading to increased permeability and eventual cell lysis in bacteria.